Cas no 14970-71-9 (Dithionic acid)

Dithionic acid structure

Product Name:Dithionic acid

CAS No:14970-71-9

MF:H₂O₆S₂

MW:162.142278194427

CID:200854

PubChem ID:26985

Update Time:2025-04-19

Dithionic acid Chemical and Physical Properties

- Dithionic acid
- sodium dithionate
- H2S2O6
- 1,4-dihydrido-2,2,3,3-tetraoxido-1,4-dioxy-2,3-disulfy-[4]catena
- 14970-71-9
- DTXSID50164368
- Q2410244
- [(HO)(O)2SS(O)2(OH)]
- bis(hydroxidodioxidosulfur)(S--S)
- 9MP5KH5623
- hypodisulfuric acid
- UNII-9MP5KH5623
- CHEBI:29208
- Inchi： 1S/H2O6S2/c1-7(2,3)8(4,5)6/h(H,1,2,3)(H,4,5,6)
- InChI Key： RMGVZKRVHHSUIM-UHFFFAOYSA-N
- SMILES： S(=O)(=O)(O)S(=O)(=O)O

1. I.—The oxidation of sulphurous acid to dithionic acid by metallic oxides

H. C. H. Carpenter J. Chem. Soc. Trans. 1902 81 1
2. XXVIII.—Formation of dithionic acid by the oxidation of sulphurous acid with potassium permanganate

Thomas S. Dymond,Frank Hughes J. Chem. Soc. Trans. 1897 71 314
3. 210. The formation of dithionate by the oxidation of sulphurous acid and sulphites

Henry Bassett,Alan J. Henry J. Chem. Soc. 1935 914
4. A study of the rate of inversion of sucrose in aqueous solutions of some strongly dissociated acids: primary kinetic salt effects and acidity constants

A. D. Pethybridge J. Chem. Soc. A 1969 1345
5. Proceedings of the Chemical Society, Vol. 17, No. 242

Proc. Chem. Soc. London 1901 17 207